Cas no 1332873-09-2 (2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1332873-09-2
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 4695188
• PubChem ID: 67396009
• Update Time: 2025-08-03

2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-((tert-Butoxycarbonyl)amino)ethyl)thiazole-5-carboxylic acid
• ICDURVYGDQEDNK-UHFFFAOYSA-N
• 2-(1-(tert-butoxycarbonylamino)ethyl)thiazole-5-carboxylic acid
• 2-(1-[(tert-Butoxycarbonyl)amino]ethyl)-1,3-thiazole-5-carboxylic acid
• 2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H16N2O4S/c1-6(13-10(16)17-11(2,3)4)8-12-5-7(18-8)9(14)15/h5-6H,1-4H3,(H,13,16)(H,14,15)
• InChI Key： ICDURVYGDQEDNK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(C)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Topological Polar Surface Area: 117

Additional information on 2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid

2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1332873-09-2, known as 2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-documented for their diverse biological activities. The thiazole ring serves as a versatile scaffold for the attachment of various functional groups, making it a valuable structure in drug discovery.

Recent studies have highlighted the potential of thiazole derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings underscore the importance of exploring the biological activities of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid and its analogs.

The synthesis of this compound involves a multi-step process that includes the formation of the thiazole ring and subsequent functionalization. The tert-butoxy carbonyl (Boc) group plays a crucial role in protecting the amine during the synthesis, ensuring high yields and purity. This protective strategy is a common practice in organic synthesis, particularly in peptide chemistry, where precise control over functional groups is essential.

One of the most intriguing aspects of this compound is its potential application in anticancer therapy. Preclinical studies have shown that certain thiazole derivatives can inhibit key enzymes involved in cancer cell proliferation and metastasis. For example, a study published in *Cancer Research* reported that a thiazole-based compound effectively suppressed the activity of matrix metalloproteinases (MMPs), which are critical for tumor invasion and angiogenesis.

In addition to its anticancer potential, 2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid has also been investigated for its antimicrobial properties. Researchers have found that this compound exhibits potent activity against a range of bacterial and fungal pathogens. This makes it a promising candidate for the development of new antibiotics, especially given the growing concern over antibiotic resistance.

The structural versatility of this compound also makes it an attractive target for further modification. By altering the substituents on the thiazole ring or modifying the side chains, chemists can potentially enhance its bioavailability or improve its selectivity for specific targets. Such modifications could lead to the development of more effective drugs with fewer side effects.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, which are critical for determining its suitability as a drug candidate.

In conclusion, 2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-thiazole-5-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern medicine.